Cas no 31827-44-8 (2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine)

2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine is a heterocyclic compound featuring a pyridine ring linked to a 1,2,4-oxadiazole moiety with a cyclopropyl substituent. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The oxadiazole ring contributes to metabolic stability and bioavailability, while the cyclopropyl group enhances steric and electronic effects, potentially improving binding affinity in target interactions. Its rigid framework is advantageous for designing enzyme inhibitors or receptor modulators. The compound's synthetic versatility allows for further functionalization, enabling the development of derivatives with tailored properties. Suitable for applications in medicinal chemistry, it serves as a promising scaffold for drug discovery and bioactive molecule design.

2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine structure

31827-44-8 structure

Product Name:2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine

CAS No:31827-44-8

MF:C₁₀H₉N₃O

MW:187.197961568832

CID:5331344

Update Time:2025-06-08

2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-cyclopropyl-3-(pyridin-2-yl)-1,2,4-oxadiazole
- 5-cyclopropyl-3-pyridin-2-yl-1,2,4-oxadiazole
- 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine
- 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine
- Inchi： 1S/C10H9N3O/c1-2-6-11-8(3-1)9-12-10(14-13-9)7-4-5-7/h1-3,6-7H,4-5H2
- InChI Key： LNUJBVZZWYQOOJ-UHFFFAOYSA-N
- SMILES： O1C(C2CC2)=NC(C2C=CC=CN=2)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 208
XLogP3: 1
Topological Polar Surface Area: 51.8

2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F6617-2258-1mg	2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine	31827-44-8		1mg	$81.0	2023-09-07

2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Additional information on 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine

Compound CAS No 31827-44-8: 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine

The compound CAS No 31827-44-8, also known as 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and materials science.

The molecular structure of 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine consists of a pyridine ring fused with a 1,2,4-oxadiazole moiety, which is further substituted with a cyclopropyl group at the 5-position of the oxadiazole ring. This combination of heterocyclic rings and the cyclopropyl substituent contributes to the compound's distinctive electronic and steric properties.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its ability to interact with various biological targets, such as enzymes and receptors, makes it a valuable lead compound in drug design. For instance, research published in 2023 demonstrated that CAS No 31827-44-8 exhibits potent inhibitory activity against certain kinases, which are key players in cancer progression.

In addition to its pharmacological applications, 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored functionalities.

The synthesis of this compound involves a multi-step process that typically includes the formation of the oxadiazole ring followed by substitution reactions to introduce the cyclopropyl group and pyridine moiety. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

The study of CAS No 31827-44-8 has also contributed to our understanding of heterocyclic chemistry. Its reactivity patterns and stability under various conditions provide valuable insights into the design of similar compounds with enhanced properties. For example, investigations into its thermal stability and photophysical behavior have revealed its suitability for applications in high-performance materials.

In conclusion, CAS No 31827-44-8, or 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery and materials science.